N-(3,4-dichlorophenyl)-2-(4-fluorophenyl)acetamide

• IUPAC Name: N-(3,4-dichlorophenyl)-2-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C14H10Cl2FNO/c15-12-6-5-11(8-13(12)16)18-14(19)7-9-1-3-10(17)4-2-9/h1-6,8H,7H2,(H,18,19)
• InChI Key: AZBFKHDGDBYJKU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)NC2=CC(=C(C=C2)Cl)Cl)F
• Molecular Formula: C14H10Cl2FNO
• Molecular Weight: 298.1 g/mol

Description

N-(3,4-dichlorophenyl)-2-(4-fluorophenyl)acetamide is an organic compound characterized by the presence of dichlorophenyl and fluorophenyl groups attached to an acetamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3,4-dichlorophenyl)-2-(4-fluorophenyl)acetamide typically involves the reaction of 3,4-dichloroaniline with 4-fluorophenylacetyl chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the acyl chloride. The general reaction scheme is as follows:

$$\text{3,4-dichloroaniline} + \text{4-fluorophenylacetyl chloride} \rightarrow \text{this compound}$$3,4-dichloroaniline+4-fluorophenylacetyl chloride→this compound

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow reactors to ensure efficient mixing and heat transfer. The use of automated systems allows for precise control over reaction conditions, leading to higher yields and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-(3,4-dichlorophenyl)-2-(4-fluorophenyl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using agents like lithium aluminum hydride.

Substitution: The aromatic rings can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nitration using a mixture of concentrated nitric and sulfuric acids.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Introduction of nitro or halogen groups on the aromatic rings.

Scientific Research Applications

N-(3,4-dichlorophenyl)-2-(4-fluorophenyl)acetamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its pharmacological properties, including potential anti-inflammatory and analgesic effects.

Industry: Utilized in the development of advanced materials with specific properties.

Mechanism of Action

The mechanism of action of N-(3,4-dichlorophenyl)-2-(4-fluorophenyl)acetamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(3,4-dichlorophenyl)-2-(4-chlorophenyl)acetamide
• N-(3,4-dichlorophenyl)-2-(4-bromophenyl)acetamide
• N-(3,4-dichlorophenyl)-2-(4-methylphenyl)acetamide

Uniqueness

N-(3,4-dichlorophenyl)-2-(4-fluorophenyl)acetamide is unique due to the presence of the fluorine atom, which can significantly influence its chemical reactivity and biological activity. Fluorine atoms can enhance the compound’s stability and alter its interaction with biological targets, making it a valuable compound for various applications.